2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3-methoxybenzoate

• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl 3-methoxybenzoate
• InChI: InChI=1S/C17H16N2O5S/c1-23-13-6-4-5-12(11-13)17(20)24-10-9-18-16-14-7-2-3-8-15(14)25(21,22)19-16/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: GYNQJRHSIMPXLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)OCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3-methoxybenzoate is a compound that has been widely studied for its potential applications in scientific research. This compound is also known as DBIBO-NMe and is a derivative of benzisothiazole.

Mechanism of Action

The mechanism of action of DBIBO-NMe involves its binding to the α7 nAChR and blocking the influx of calcium ions into the cell. This inhibition of calcium influx leads to a decrease in the release of neurotransmitters such as glutamate and acetylcholine, which are involved in cognitive function. DBIBO-NMe has been found to be highly selective for the α7 nAChR and does not affect other nAChR subtypes.
Biochemical and Physiological Effects:
DBIBO-NMe has been shown to have significant effects on cognitive function and memory in animal studies. In rats, DBIBO-NMe has been found to improve working memory and attention in a dose-dependent manner. In addition, DBIBO-NMe has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of DBIBO-NMe is its high selectivity for the α7 nAChR, which makes it a useful tool for studying the function of this receptor in cognitive function and memory. However, one limitation of DBIBO-NMe is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DBIBO-NMe. One area of research could be to investigate the potential therapeutic applications of DBIBO-NMe in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of research could be to study the effects of DBIBO-NMe on other neurotransmitter systems and their role in cognitive function and memory. Finally, future research could focus on developing more soluble derivatives of DBIBO-NMe that can be used in a wider range of experiments.

Synthesis Methods

The synthesis method of DBIBO-NMe involves the reaction of 2-aminobenzisothiazole with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of DBIBO-NMe as a white solid with a melting point of 142-144°C. The purity of the compound can be confirmed by NMR and mass spectrometry analysis.

Scientific Research Applications

DBIBO-NMe has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to be a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a crucial role in cognitive function, memory, and learning.